![molecular formula C16H18N2O2S B252354 N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide](/img/structure/B252354.png)
N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide
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Overview
Description
N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide, also known as PAT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. PAT is a member of the thiophene family of compounds and has been found to exhibit unique biochemical and physiological effects that make it useful for a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide involves its binding to a specific site on target proteins, which leads to a conformational change and subsequent modulation of protein activity. This mechanism is similar to that of other small molecule inhibitors, but this compound has been found to exhibit greater selectivity and specificity for certain proteins.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of specific protein-protein interactions, the modulation of protein activity, and the induction of protein degradation. These effects have made it useful in a variety of laboratory experiments, including those aimed at identifying potential drug targets and understanding the mechanisms of disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide in laboratory experiments is its high selectivity and specificity for certain proteins. This makes it useful for studying specific protein-protein interactions and identifying potential drug targets. However, one limitation of using this compound is its relatively high cost compared to other small molecule inhibitors.
Future Directions
There are several future directions for research involving N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide, including the development of more efficient synthesis methods, the identification of new target proteins, and the optimization of this compound for use in drug discovery. Additionally, the use of this compound in combination with other small molecule inhibitors or therapeutic agents may lead to the development of more effective treatments for a variety of diseases.
Synthesis Methods
N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with N-(3-aminopropyl)phenylacetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to form the final product, this compound.
Scientific Research Applications
N-{3-[(phenylacetyl)amino]propyl}thiophene-2-carboxamide has been widely used in scientific research due to its ability to selectively bind to and modulate the activity of certain proteins in the body. This has led to its use in a variety of applications, including drug discovery, protein structure determination, and the study of protein-protein interactions.
Properties
Molecular Formula |
C16H18N2O2S |
---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
N-[3-[(2-phenylacetyl)amino]propyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C16H18N2O2S/c19-15(12-13-6-2-1-3-7-13)17-9-5-10-18-16(20)14-8-4-11-21-14/h1-4,6-8,11H,5,9-10,12H2,(H,17,19)(H,18,20) |
InChI Key |
DWVCNYNQBAAZNJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC(=O)NCCCNC(=O)C2=CC=CS2 |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NCCCNC(=O)C2=CC=CS2 |
Origin of Product |
United States |
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